Cas no 2007909-47-7 (3-Methyl-3,6-diazabicyclo[3.2.0]heptane; bis(trifluoroacetic acid))

• Product Name: 3-Methyl-3,6-diazabicyclo[3.2.0]heptane; bis(trifluoroacetic acid)
• CAS No: 2007909-47-7
• MF: C₁₀H₁₄F₆N₂O₄
• MW: 340.21958398819
• MDL: MFCD29918553
• CID: 4633445
• PubChem ID: 127263560
• Update Time: 2024-11-04

3-Methyl-3,6-diazabicyclo[3.2.0]heptane; bis(trifluoroacetic acid) Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3,6-diazabicyclo[3.2.0]heptane; bis(trifluoroacetic acid)
• 3-Methyl-3,6-diazabicyclo[3.2.0]heptane bis(trifluoroacetic acid)
• 3-Methyl-3,6-diazabicyclo[3.2.0]heptane, bis(trifluoroacetic acid)
• (1R,5R)-3-Methyl-3,6-diazabicyclo[3.2.0]heptane bis(2,2,2-trifluoroacetate)
• (1S,5S)-3-Methyl-3,6-diazabicyclo[3.2.0]heptane bis(2,2,2-trifluoroacetate)
• SB10804
• SB10806
• SB10808
• P16045
• 3-Methyl-3,6-diazabicyclo[3.2.0]heptane diTFA
• 3-Methyl-3,6-diazabicyclo
• CS-0051262
• 2007909-47-7
• MFCD30471590
• AS-53073
• (1S,5S)-3-Methyl-3,6-diazabicyclo[3.2.0]heptane Bis(Trifluoroacetate)
• SY326660
• AKOS030628575
• 3,6-Diazabicyclo[3.2.0]heptane, 3-methyl-, 2,2,2-trifluoroacetate (1:2)
• MFCD29918553
• 3-methyl-3,6-diazabicyclo[3.2.0]heptane;2,2,2-trifluoroacetic acid
• 3-Methyl-3,6-diazabicyclo[3.2.0]heptane bis (TFA)
• 3-methyl-3,6-diazabicyclo[3.2.0]heptane;bis(trifluoroaceticacid)
• 3-Methyl-3,6-diazabicyclo[3.2.0]heptane; bis(trifluoroacetic acid)

• MDL： MFCD29918553
• Inchi： 1S/C6H12N2.2C2HF3O2/c1-8-3-5-2-7-6(5)4-8;2*3-2(4,5)1(6)7/h5-7H,2-4H2,1H3;2*(H,6,7)
• InChI Key： CRGCMZWRDOZTIB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.N1CC2CN(C)CC12

Computed Properties

• Exact Mass: 340.08577590g/mol
• Monoisotopic Mass: 340.08577590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9